Cas no 726161-90-6 ((3,4-Dimethoxy-benzyl)-(1-ethyl-pyrrolidin-2-ylmethyl)-amine)

• Product Name: (3,4-Dimethoxy-benzyl)-(1-ethyl-pyrrolidin-2-ylmethyl)-amine
• CAS No: 726161-90-6
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 3046149
• PubChem ID: 3157139
• Update Time: 2025-10-29

(3,4-Dimethoxy-benzyl)-(1-ethyl-pyrrolidin-2-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• 2-?Pyrrolidinemethanami?ne, N-?[(3,?4-?dimethoxyphenyl)?methyl]?-?1-?ethyl-
• 726161-90-6
• AKOS000244294
• SR-01000325657-1
• N-(3,4-Dimethoxybenzyl)-1-(1-ethylpyrrolidin-2-yl)methanamine
• CS-0367730
• SR-01000325657
• N-[(3,4-dimethoxyphenyl)methyl]-1-(1-ethylpyrrolidin-2-yl)methanamine
• AKOS017273126
• [(3,4-dimethoxyphenyl)methyl][(1-ethylpyrrolidin-2-yl)methyl]amine
• (3,4-Dimethoxy-benzyl)-(1-ethyl-pyrrolidin-2-ylmethyl)-amine

• MDL： MFCD05238078
• Inchi： 1S/C16H26N2O2/c1-4-18-9-5-6-14(18)12-17-11-13-7-8-15(19-2)16(10-13)20-3/h7-8,10,14,17H,4-6,9,11-12H2,1-3H3
• InChI Key： ZSXMCNKCFRLGIB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNCC1CCCN1CC)OC

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (3,4-Dimethoxy-benzyl)-(1-ethyl-pyrrolidin-2-ylmethyl)-amine

The Chemical Compound CAS No. 726161-90-6: (3,4-Dimethoxy-benzyl)-(1-ethyl-pyrrolidin-2-ylmethyl)-amine

The chemical compound with CAS No. 726161-90-6, commonly referred to as (3,4-Dimethoxy-benzyl)-(1-ethyl-pyrrolidin-2-ylmethyl)-amine, is a fascinating molecule with a complex structure and a wide range of potential applications. This compound has garnered attention in the scientific community due to its unique properties and the versatility it offers in various chemical reactions and biological systems.

The 3,4-dimethoxybenzyl group is a key feature of this compound, contributing significantly to its electronic properties and reactivity. The presence of two methoxy groups on the benzene ring enhances the molecule's ability to participate in hydrogen bonding and aromatic interactions, making it an interesting candidate for drug design and materials science applications. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of bioactive molecules.

Another critical component of this compound is the 1-ethyl-pyrrolidin-2-ylmethyl group. Pyrrolidine derivatives are well-known for their stability and ability to form stable amine bonds, which are essential in many organic synthesis reactions. The ethyl substitution further enhances the molecule's lipophilicity, making it more suitable for applications in lipid-based drug delivery systems.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing (3,4-Dimethoxy-benzyl)-(1-ethyl-pyrrolidin-2-ylmethyl)-amine with higher yields and greater precision. For instance, a study published in *Journal of Organic Chemistry* demonstrated a highly efficient palladium-catalyzed coupling reaction that significantly reduced the number of steps required for its synthesis.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, its ability to act as a versatile building block for drug development has been extensively studied. Researchers have explored its potential as a precursor for bioactive compounds targeting various therapeutic areas, including cancer and neurodegenerative diseases.

Moreover, the compound's unique electronic properties make it an attractive candidate for use in organic electronics. Recent studies have investigated its role as an electron transport layer material in organic photovoltaic devices, demonstrating improved charge transport efficiency compared to traditional materials.

The dimethoxybenzyl group's influence on the compound's reactivity has also been a focal point of recent research. A study published in *Angewandte Chemie* revealed that this group can significantly enhance the molecule's ability to undergo nucleophilic aromatic substitution reactions under mild conditions, opening new avenues for its application in medicinal chemistry.

In conclusion, (3,4-Dimethoxy-benzyl)-(1-ethyl-pyrrolidin-2-ylmethyl)-amine is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and organic synthesis.